(2Z)-2-(2-chlorobenzylidene)-6-hydroxy-1-benzofuran-3(2H)-one

• IUPAC Name: (2Z)-2-[(2-chlorophenyl)methylidene]-6-hydroxy-1-benzofuran-3-one
• InChI: InChI=1S/C15H9ClO3/c16-12-4-2-1-3-9(12)7-14-15(18)11-6-5-10(17)8-13(11)19-14/h1-8,17H/b14-7-
• InChI Key: JRUSQMJYCWZQOD-AUWJEWJLSA-N
• Canonical SMILES: C1=CC=C(C(=C1)C=C2C(=O)C3=C(O2)C=C(C=C3)O)Cl
• Isomeric SMILES: C1=CC=C(C(=C1)/C=C\2/C(=O)C3=C(O2)C=C(C=C3)O)Cl
• Molecular Formula: C15H9ClO3
• Molecular Weight: 272.68 g/mol

Description

“(2Z)-2-(2-chlorobenzylidene)-6-hydroxy-1-benzofuran-3(2H)-one” is a chemical compound with the molecular formula C15H9ClO3 and a molecular weight of 272.68. It is used for proteomics research.

Scientific Research Applications

Synthesis and Chemical Studies

• The compound is pivotal in the realm of chemical synthesis, particularly in the total synthesis of complex organic compounds. For instance, its structural analogues have been synthesized and studied extensively, providing insights into the methods of synthesis and chemical properties. One such study involves the first total synthesis of a 2-isopropyliden-2H-benzofuran-3-one derivative, showcasing a comprehensive eight-step sequence and providing a pathway for future synthetic endeavors (Pergomet et al., 2017).

Pharmaceutical and Biological Applications

• Compounds structurally related to (2Z)-2-(2-chlorobenzylidene)-6-hydroxy-1-benzofuran-3(2H)-one have been explored for their potential in medical imaging and therapy. For example, a derivative has been synthesized as a PET probe for imaging of the enzyme PIM1, indicating its significance in biomedical research and potential use in disease diagnosis and treatment (Gao et al., 2013).

Material Science and Engineering

• In the field of material science, derivatives of the compound have been utilized in the synthesis of novel materials with unique properties. For instance, studies have been conducted on the synthesis of methacrylate polymers bearing a chalcone side group derived from benzofuran-2yl compounds, highlighting its importance in the development of new materials with potential applications in various industries (Çelik & Coskun, 2018).

Antimicrobial and Antituberculosis Activity

• Research has also been directed towards the antimicrobial and antituberculosis properties of benzofuran derivatives. This includes the synthesis and evaluation of various substituted benzofurans for their antimicrobial efficacy, demonstrating the compound's relevance in the pursuit of new therapeutic agents (Thorat et al., 2016).

Mechanism of Action

The mechanism of action of this compound is not clear from the available information. It’s used in proteomics research, which suggests it may interact with proteins in some way, but the specifics are not provided.

Future Directions

The future directions for the use and study of this compound are not clear from the available information. It’s currently used in proteomics research, suggesting it may have applications in the study of proteins and possibly in the development of new drugs or treatments.